N-(1-ethyl-1-methylprop-2-yn-1-yl)-2-(4-nitrophenyl)acetamide

• IUPAC Name: N-(3-methylpent-1-yn-3-yl)-2-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C14H16N2O3/c1-4-14(3,5-2)15-13(17)10-11-6-8-12(9-7-11)16(18)19/h1,6-9H,5,10H2,2-3H3,(H,15,17)
• InChI Key: JAKHUKSCRLGPHU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C#C)NC(=O)CC1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

N-(1-ethyl-1-methylprop-2-yn-1-yl)-2-(4-nitrophenyl)acetamide, commonly known as "EMPA", is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EMPA is a yellow crystalline powder that is soluble in organic solvents and is primarily used as a reagent in chemical synthesis.

Mechanism of Action

The mechanism of action of EMPA is not fully understood. However, it is believed to act as a nucleophile in organic reactions due to the presence of the acetylene group in its structure.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of EMPA. However, it has been reported to exhibit anti-inflammatory and analgesic properties in animal models.

Advantages and Limitations for Lab Experiments

EMPA has several advantages as a reagent in organic synthesis. It is relatively easy to synthesize and purify, and it can be used in a wide range of reactions. However, EMPA has some limitations, including its potential toxicity and the need for careful handling due to its sensitivity to air and moisture.

Future Directions

There are several potential future directions for research on EMPA. One area of interest is the development of new synthetic methods for EMPA and its derivatives. Another area of research is the exploration of EMPA's potential applications in biomedicine, particularly as a fluorescent probe for imaging and detection of biomolecules. Further studies are also needed to elucidate the mechanism of action and the biochemical and physiological effects of EMPA.

Synthesis Methods

EMPA can be synthesized through the reaction of 4-nitrobenzyl bromide with N-(1-ethyl-1-methylprop-2-yn-1-yl) acetamide in the presence of a base. The reaction results in the formation of EMPA as a yellow solid, which can be purified through recrystallization.

Scientific Research Applications

EMPA has been extensively studied for its potential applications in various scientific fields. It has been used as a reagent in organic synthesis, particularly in the synthesis of biologically active compounds. EMPA has also been used as a fluorescent probe for the detection of metal ions in biological samples.